Cas no 56176-31-9 (N-Dansyl-D-phenylalanine)

• Product Name: N-Dansyl-D-phenylalanine
• CAS No: 56176-31-9
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 878931
• PubChem ID: 13734200
• Update Time: 2025-11-07

N-Dansyl-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

• dansyl-D-phenylalanine free acid
• N-Dansyl-D-phenylalanine
• (2R)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-3-phenylpropanoic acid
• DANSYL-(D)-PHENYLALANINE(FREE ACID)
• Dansyl-(R)-phenylalanine
• Dansyl-D-Phe
• Dansyl-D-phenylalanine
• D-Dansylphenylalanine
• FT-0624425
• N-(1-dimethylamino-5-naphthalenesulfonyl)-D-phenylalanine
• N-[[5-(Dimethylamino)-1-naphthalenyl]sulfonyl]-D-phenylalanine
• SureCN9052993
• 56176-31-9
• SCHEMBL9052993
• DB-298747

• Inchi： 1S/C21H22N2O4S/c1-23(2)19-12-6-11-17-16(19)10-7-13-20(17)28(26,27)22-18(21(24)25)14-15-8-4-3-5-9-15/h3-13,18,22H,14H2,1-2H3,(H,24,25)/t18-/m1/s1
• InChI Key： GPIOGTIFRDHWSB-GOSISDBHSA-N
• SMILES： S(C1=CC=CC2=C(C=CC=C12)N(C)C)(N[C@@H](C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 398.13002836g/mol
• Monoisotopic Mass: 398.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Dansyl-D-phenylalanine

N-Dansyl-D-Phenylalanine (CAS No. 56176-31-9): An Overview of Its Properties, Applications, and Recent Research

N-Dansyl-D-Phenylalanine (CAS No. 56176-31-9) is a derivative of the amino acid D-phenylalanine, modified by the dansyl group. This compound is widely used in various biochemical and pharmaceutical applications due to its unique properties and high fluorescence. The dansyl group, known for its strong fluorescence under UV light, makes N-Dansyl-D-Phenylalanine an excellent tool for detecting and quantifying peptides and proteins in complex biological samples.

The chemical structure of N-Dansyl-D-Phenylalanine consists of a dansyl moiety attached to the amino group of D-phenylalanine. The dansyl group (5-dimethylaminonaphthalene-1-sulfonyl) is a well-known fluorescent label that exhibits strong emission at around 520 nm when excited at 330 nm. This high fluorescence intensity and stability make N-Dansyl-D-Phenylalanine particularly useful in bioanalytical methods such as high-performance liquid chromatography (HPLC) and capillary electrophoresis (CE).

In recent years, the use of N-Dansyl-D-Phenylalanine has expanded beyond traditional analytical applications. Researchers have explored its potential in various fields, including drug discovery, protein engineering, and biotechnology. For instance, a study published in the Journal of Chromatography A demonstrated the effectiveness of N-Dansyl-D-Phenylalanine in enhancing the detection sensitivity of low-abundance peptides in complex mixtures. This advancement has significant implications for proteomics research, where accurate quantification of proteins is crucial for understanding biological processes and disease mechanisms.

Another area where N-Dansyl-D-Phenylalanine has shown promise is in the development of fluorescent probes for live-cell imaging. The high photostability and low cytotoxicity of the dansyl group make it an ideal label for monitoring cellular processes in real-time. A recent study in the Biochemical Journal reported the use of N-Dansyl-D-Phenylalanine-labeled peptides to track protein-protein interactions within living cells. This approach provides valuable insights into the dynamic nature of cellular signaling pathways and can aid in the identification of novel therapeutic targets.

The synthesis of N-Dansyl-D-Phenylalanine involves a straightforward reaction between D-phenylalanine and dansyl chloride in an aqueous buffer solution. The resulting product is typically purified by recrystallization or chromatographic techniques to ensure high purity and consistent performance in downstream applications. The ease of synthesis and availability of starting materials make N-Dansyl-D-Phenylalanine an accessible reagent for both academic and industrial laboratories.

In addition to its analytical and imaging applications, N-Dansyl-D-Phenylalanine has been investigated for its potential as a chiral building block in asymmetric synthesis. The presence of the chiral center in D-phenylalanine allows for the creation of enantiomerically pure compounds, which are essential in pharmaceutical development. A study published in the Tetrahedron: Asymmetry highlighted the use of N-Dansyl-D-Phenylalanine as a chiral auxiliary in the synthesis of biologically active molecules, demonstrating its utility in creating complex organic structures with high enantioselectivity.

The safety profile of N-Dansyl-D-PhenylAlanine is another important consideration for its widespread use. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged contact may pose health risks. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound to ensure laboratory safety.

In conclusion, N-Dansyl-D-Phenyalanine (CAS No. 56176-31-9) is a versatile compound with a wide range of applications in biochemistry, pharmaceuticals, and biotechnology. Its unique properties, including high fluorescence intensity and stability, make it an invaluable tool for researchers working on complex biological systems. As ongoing research continues to uncover new uses and applications for this compound, its importance in modern scientific endeavors is likely to grow even further.